BENGHE Foundational & Exploratory

Check Availability & Pricing

Cethexonium Bromide: A Technical Safety and
Toxicology Profile for Research Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cethexonium

Cat. No.: B1212954

For Research Use Only. Not for human or veterinary use.

This in-depth technical guide provides a comprehensive overview of the safety and toxicology
profile of Cethexonium bromide (CAS No. 1794-74-7), a quaternary ammonium compound.
The information herein is intended for researchers, scientists, and drug development
professionals to ensure safe handling and informed use in a laboratory setting.

Chemical and Physical Properties

Property Value

] N-Hexadecyl-2-hydroxy-N,N-
Chemical Name _ . )
dimethylcyclohexanaminium bromide

Synonyms Cethexonium bromide, Biocidan
Molecular Formula C24H50BrNO

Molecular Weight 448.56 g/mol [1]

Appearance White powder[1]

Solubility Soluble in water, alcohol, and chloroform.

Practically insoluble in petroleum ether.[1]

Toxicological Data Summary

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1212954?utm_src=pdf-interest
https://www.benchchem.com/product/b1212954?utm_src=pdf-body
https://www.drugfuture.com/chemdata/cethexonium-bromide.html
https://www.drugfuture.com/chemdata/cethexonium-bromide.html
https://www.drugfuture.com/chemdata/cethexonium-bromide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quantitative toxicological data for Cethexonium bromide is limited. Much of the available data
is for a structurally similar compound, Cetyltrimethylammonium bromide (CTAB), and should be
interpreted with caution.
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Hazard Identification and GHS Classification

Cethexonium bromide is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS):

¢ Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][5]

» Skin Irritation (Category 2): Causes skin irritation.[3][5]

e Serious Eye Damage (Category 1): Causes serious eye damage.[5]
» Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[3]

¢ Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[3]

o Specific Target Organ Toxicity — Repeated Exposure (Category 2): May cause damage to
organs through prolonged or repeated exposure.[5]

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[5]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic
life with long lasting effects.[5]
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Experimental Protocols

Detailed experimental protocols for toxicological studies specific to Cethexonium bromide are
not readily available in the public domain. However, the following sections describe the
standard OECD guidelines that are typically followed for such assessments.

Acute Oral Toxicity (OECD 401 - Guideline Withdrawn,
but historically used)

A study on the comparable substance, Cetyltrimethylammonium bromide (CTAB), reported an
oral LD50 of 410 mg/kg in rats.[2] This test would have involved the administration of a single
dose of the substance by gavage to a group of experimental animals. Observations of toxic
effects and mortality would have been recorded over a set period.

Skin Irritation/Corrosion (OECD 404)

A study was conducted on a substance, presumed to be Cethexonium bromide, following the
OECD 404 guideline.[4]

Test System: New Zealand White rabbits.

Procedure: A single 4-hour, semi-occluded application of the test material to the intact skin.

Observation: Skin reactions (erythema and edema) were observed at 1, 24, 48, and 72
hours after patch removal.

Results: The study reported no evidence of skin irritation or corrosion.[4]

v

Test Substance

Application to Rabbit Skin »| 4-hour Exposure »| Observation (1, 24, 48, 72h) »| No Irritation Observed

Click to download full resolution via product page

Workflow for OECD 404 Skin Irritation Studly.

Eye Irritation/Corrosion (Draize Test, similar to OECD
405)
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For the related compound CTAB, a Draize test in rabbits indicated it is a severe eye irritant.[2]
This test involves instilling the substance into the conjunctival sac of one eye of the animal and
observing for effects on the cornea, iris, and conjunctiva.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

No specific studies on Cethexonium bromide for these endpoints were identified. Standard
OECD guidelines for these tests are:

Bacterial Reverse Mutation Test (Ames Test, OECD 471): To assess for gene mutations.

e In Vitro Mammalian Chromosomal Aberration Test (OECD 473): To assess for chromosomal
damage.

e In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474): To assess for chromosomal
damage in a whole animal system.

o Carcinogenicity Studies (OECD 451): Long-term studies in rodents to assess carcinogenic
potential.

o Reproductive/Developmental Toxicity Screening Test (OECD 421) or Two-Generation
Reproduction Toxicity Study (OECD 416): To assess effects on fertility and development.

Mechanism of Action and Toxicology

As a quaternary ammonium compound (QAC), the primary mechanism of action of
Cethexonium bromide is as an antiseptic.[6] The toxicological effects of QACs are generally
related to their ability to disrupt cell membranes.

e Cell Membrane Disruption: The cationic head of the molecule interacts with the negatively
charged components of microbial and mammalian cell membranes, leading to a loss of
membrane integrity and cell death.[7]

o Mitochondrial Dysfunction: QACs can disrupt mitochondrial function, a potential mechanism
for their toxicity.

o Protein Denaturation: At higher concentrations, QACs can cause protein denaturation.
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Cethexonium Bromide (QAC)

Interaction Disruption Denaturation

Cell Membrane Mitochondria Proteins
Disruption of Membrane Integrity Decreased ATP Production Loss of Function
Cell Lysis
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Proposed Toxicological Mechanism of Cethexonium Bromide.

Toxicokinetics (Absorption, Distribution,
Metabolism, Excretion)

Specific toxicokinetic data for Cethexonium bromide are not available. However, for the related
substance cetrimonium bromide, an oral absorption rate of 3-9% has been estimated in rats,
with radioactivity declining rapidly in tissues, suggesting no bioaccumulation. Dermal
absorption of another QAC, dodecyltrimethylammonium bromide, was found to be low in rats.

Safe Handling and First Aid

o Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves,
clothing, and eye/face protection. Wash hands thoroughly after handling.[5]

o First Aid - Ingestion: If swallowed, rinse mouth and call a POISON CENTER or doctor. Do
NOT induce vomiting.[5]
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» First Aid - Skin Contact: If on skin, wash with plenty of soap and water. Take off contaminated
clothing and wash it before reuse. If skin irritation occurs, get medical advice.[5]

e First Aid - Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON
CENTER or doctor.[5]

o First Aid - Inhalation: If inhaled, remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor if you feel unwell.[5]

Conclusion

Cethexonium bromide is a quaternary ammonium compound with antiseptic properties. Based
on available data and its chemical class, it should be handled with care in a research setting. It
is considered harmful if swallowed or inhaled, causes skin irritation, and serious eye damage.
There is a significant lack of data regarding its genotoxicity, carcinogenicity, and reproductive
toxicity. Researchers should adhere to strict safety protocols when handling this compound and
consult the Safety Data Sheet (SDS) for detailed information. Further toxicological studies are
warranted to fully characterize the safety profile of Cethexonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cethexonium Bromide: A Technical Safety and
Toxicology Profile for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1212954#cethexonium-bromide-safety-and-
toxicology-profile-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.sigmaaldrich.com/US/en/sds/sigma/h9151
https://www.benchchem.com/product/b1212954#cethexonium-bromide-safety-and-toxicology-profile-for-research
https://www.benchchem.com/product/b1212954#cethexonium-bromide-safety-and-toxicology-profile-for-research
https://www.benchchem.com/product/b1212954#cethexonium-bromide-safety-and-toxicology-profile-for-research
https://www.benchchem.com/product/b1212954#cethexonium-bromide-safety-and-toxicology-profile-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

